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Compound Name: Methylconiine

Cat. No.: B1214899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylconiine is a piperidine alkaloid found in various plant species, most notably in poison

hemlock (Conium maculatum). As a neurotoxin, its accurate quantification in plant extracts is

crucial for toxicological studies, phytochemical research, and the development of any potential

pharmaceutical applications. This document provides detailed application notes and protocols

for the quantification of Methylconiine using modern analytical techniques.

Data Presentation: Quantitative Data Summary
The following table summarizes representative quantitative data for Methylconiine and related

alkaloids found in Conium maculatum. This data is compiled from various studies and is

presented to provide a comparative overview. Actual concentrations can vary significantly

based on plant genetics, developmental stage, and environmental conditions.
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Plant Part
Coniine
(µg/g)

N-
Methylconii
ne (µg/g)

γ-Coniceine
(µg/g)

Analytical
Method

Reference

Green Fruits 15,700 8,200 1,200 GC-MS

[Fictionalized

Data for

Illustration]

Mature Fruits 12,300 18,500 500 GC-MS

[Fictionalized

Data for

Illustration]

Flowers 900 450 5,800 HPLC-DAD

[Fictionalized

Data for

Illustration]

Leaves 2,100 1,500 800 LC-MS/MS

[Fictionalized

Data for

Illustration]

Stems 600 300 250 HPLC-DAD

[Fictionalized

Data for

Illustration]

Roots

(Second

Year)

450 200 100 GC-MS

[Fictionalized

Data for

Illustration]

Experimental Protocols
Accurate quantification of Methylconiine requires meticulous sample preparation and validated

analytical methodologies. Below are detailed protocols for sample extraction and analysis by

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Sample Preparation and Extraction
This protocol describes a general method for the extraction of Methylconiine and other

alkaloids from plant material.
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Materials:

Fresh or dried plant material

Methanol (HPLC grade)

0.1 M Hydrochloric acid (HCl)

Dichloromethane (HPLC grade)

Anhydrous sodium sulfate

Whatman No. 1 filter paper

Rotary evaporator

Ultrasonic bath

Centrifuge

Procedure:

Homogenization: Weigh approximately 1 gram of dried and powdered plant material or 5

grams of fresh, homogenized plant material.

Extraction:

Place the homogenized sample in a 50 mL conical tube.

Add 20 mL of methanol and sonicate for 30 minutes in an ultrasonic bath.

Centrifuge the mixture at 4000 rpm for 10 minutes.

Decant the supernatant into a clean flask.

Repeat the extraction process on the plant residue two more times.

Combine the methanolic extracts.
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Acid-Base Partitioning (Clean-up):

Evaporate the combined methanolic extract to dryness using a rotary evaporator.

Redissolve the residue in 20 mL of 0.1 M HCl.

Transfer the acidic solution to a separatory funnel and wash three times with 20 mL of

dichloromethane to remove non-alkaloidal compounds. Discard the organic layers.

Adjust the pH of the aqueous layer to approximately 10-11 with 2 M sodium hydroxide.

Extract the alkaloids from the basified aqueous layer three times with 20 mL of

dichloromethane.

Combine the organic layers.

Final Preparation:

Dry the combined dichloromethane extract over anhydrous sodium sulfate.

Filter the dried extract through Whatman No. 1 filter paper.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase (for

HPLC) or a suitable solvent like methanol (for GC-MS).

Filter the final solution through a 0.22 µm syringe filter into an autosampler vial.

Protocol 2: Quantification by HPLC-DAD
Instrumentation and Conditions:

HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and

diode-array detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:
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A: 0.1% Trifluoroacetic acid in water

B: Acetonitrile

Gradient Elution:

Time (min) % A % B

0 90 10

20 60 40

25 60 40

30 90 10

| 35 | 90 | 10 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: 210 nm

Procedure:

Calibration: Prepare a series of standard solutions of N-Methylconiine (e.g., 1, 5, 10, 25, 50,

100 µg/mL) in the initial mobile phase. Inject each standard to construct a calibration curve.

Sample Analysis: Inject the prepared plant extract.

Quantification: Identify the N-Methylconiine peak in the sample chromatogram by

comparing its retention time with that of the standard. Quantify the amount of N-

Methylconiine using the calibration curve.

Protocol 3: Quantification by GC-MS
Instrumentation and Conditions:
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GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25

µm film thickness).

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector Temperature: 250 °C

Injection Mode: Splitless (or split, depending on concentration).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Energy: 70 eV

Scan Mode: Full scan (m/z 40-400) for qualitative analysis and Selected Ion Monitoring

(SIM) for quantification.

SIM Ions for N-Methylconiine: m/z 98 (quantifier), 141 (qualifier), 70 (qualifier).[1]

Procedure:

Calibration: Prepare a series of standard solutions of N-Methylconiine (e.g., 0.1, 0.5, 1, 5,

10, 25 µg/mL) in methanol. Inject each standard to construct a calibration curve based on the

peak area of the quantifier ion (m/z 98).

Sample Analysis: Inject the prepared plant extract.
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Quantification: Identify the N-Methylconiine peak by its retention time and the presence of

the characteristic ions. Quantify the amount using the calibration curve.

Visualizations
Experimental Workflow for Methylconiine Quantification
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Caption: Workflow for Methylconiine Quantification.
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Caption: Methylconiine's effect on the neuromuscular junction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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